Cas no 946234-05-5 (5-chloro-2-methoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide)

• Product Name: 5-chloro-2-methoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• CAS No: 946234-05-5
• MF: C₁₇H₁₄ClN₃O₃
• MW: 343.764362812042
• CID: 5843017
• PubChem ID: 44009920
• Update Time: 2025-06-30

5-chloro-2-methoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-chloro-2-methoxy-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-
• AKOS002061025
• 5-chloro-2-methoxy-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
• 5-chloro-2-methoxy-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide
• 946234-05-5
• 5-chloro-2-methoxy-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
• F2073-0091
• 5-chloro-2-methoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide

• Inchi： 1S/C17H14ClN3O3/c1-10-15(17(23)21-8-4-3-5-14(21)19-10)20-16(22)12-9-11(18)6-7-13(12)24-2/h3-9H,1-2H3,(H,20,22)
• InChI Key： WSLLSYNOICYCTR-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C=CC=CC2=NC=1C)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 343.0723690g/mol
• Monoisotopic Mass: 343.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 9.37±0.20(Predicted)

Additional information on 5-chloro-2-methoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide

Introduction to 5-chloro-2-methoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide (CAS No. 946234-05-5)

5-chloro-2-methoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide, identified by its CAS number 946234-05-5, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this molecule incorporates multiple functional groups, including a chloro substituent, a methoxy group, and a pyrido[1,2-a]pyrimidine core, which contribute to its unique chemical properties and potential therapeutic applications.

The pyrido[1,2-a]pyrimidine scaffold is particularly noteworthy due to its presence in several bioactive natural products and drug candidates. This heterocycle has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. In particular, derivatives of pyrido[1,2-a]pyrimidine have shown potential in the development of treatments for cancers, inflammatory diseases, and infectious disorders. The incorporation of a benzamide moiety in the structure of 5-chloro-2-methoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide further enhances its pharmacological profile by introducing additional interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the chloro and methoxy substituents play critical roles in stabilizing interactions with target proteins, while the pyrido[1,2-a]pyrimidine core provides essential hydrogen bonding and hydrophobic contacts. These insights have guided the optimization of synthetic routes to improve potency and selectivity. For instance, modifications to the benzamide group have been explored to enhance solubility and metabolic stability, which are crucial factors for drug-like properties.

The synthesis of 5-chloro-2-methoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide involves multi-step organic transformations that require careful control of reaction conditions. Key steps include condensation reactions to form the pyrido[1,2-a]pyrimidine ring system, followed by functionalization at the 3-position with an appropriate amine derivative. The introduction of the chloro and methoxy groups typically occurs at later stages of synthesis to ensure regioselectivity and minimize side reactions. Advances in green chemistry have also influenced synthetic methodologies, promoting the use of catalytic systems and solvent-free conditions to enhance efficiency and sustainability.

Biological evaluation of 5-chloro-2-methoxy-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide has revealed intriguing activities in preclinical models. Notably, this compound has demonstrated inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various disease pathways. Preliminary studies indicate that it may exert its effects by interfering with signal transduction cascades or modulating protein-protein interactions. These findings align with emerging research on multitargeted drug discovery strategies, where compounds like this one hold promise for addressing complex diseases through coordinated modulation of multiple pathways.

The pharmacokinetic properties of 5-chloro-2-methoxy-N-{2-methyl-4-oxyo-pyrido1,2-apyrmidin3 -yl}benzamide are under active investigation to assess its suitability for therapeutic use. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical determinants of drug efficacy and safety. Early pharmacokinetic studies suggest that this compound exhibits moderate oral bioavailability and undergoes biotransformation via cytochrome P450 enzymes. Understanding these processes is essential for optimizing dosing regimens and minimizing potential drug-drug interactions.

Given its structural complexity and biological potential, 5-chloro 20 methoxy N { 22 methyl 44 oxo 44 H pyridol12 apyrmidin33 yl } benzamide ( CAS no 946234055 ) represents an exciting area for further exploration in medicinal chemistry . The integration of structural biology , high-throughput screening , and machine learning techniques is expected to accelerate the discovery of novel derivatives with improved pharmacological profiles . Collaborative efforts between academic researchers and pharmaceutical companies will be instrumental in translating these findings into clinical applications that benefit patients worldwide.